Cas no 1595954-86-1 (2-(bromomethyl)-2-(2-methoxyethoxy)-3,3-dimethylbicyclo2.2.1heptane)

• Product Name: 2-(bromomethyl)-2-(2-methoxyethoxy)-3,3-dimethylbicyclo2.2.1heptane
• CAS No: 1595954-86-1
• Molecular Formula: C₁₃H₂₃BrO₂
• Molecular Weight: 291.22452378273
• CID: 6039759
• PubChem ID: 114773134

2-(bromomethyl)-2-(2-methoxyethoxy)-3,3-dimethylbicyclo2.2.1heptane Properties

Names and Identifiers

• 2-(bromomethyl)-2-(2-methoxyethoxy)-3,3-dimethylbicyclo2.2.1heptane
• 1595954-86-1
• EN300-1133860
• 2-(bromomethyl)-2-(2-methoxyethoxy)-3,3-dimethylbicyclo[2.2.1]heptane

• InChIKey： JDWMLKJVEKRKNS-UHFFFAOYSA-N
• Inchi： 1S/C13H23BrO2/c1-12(2)10-4-5-11(8-10)13(12,9-14)16-7-6-15-3/h10-11H,4-9H2,1-3H3
• SMILES： BrCC1(C2CCC(C2)C1(C)C)OCCOC

Computed Properties

• Exact Mass: 290.08814g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 5
• Monoisotopic Mass: 290.08814g/mol
• Heavy Atom Count: 16
• Complexity: 254
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 18.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids